Cas no 2034268-24-9 (N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide)

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide is a synthetic organic compound featuring a furan-pyridine hybrid scaffold linked to a 4-methoxyphenylpropanamide moiety. Its structure suggests potential utility in medicinal chemistry and pharmaceutical research, particularly due to the presence of heterocyclic and aromatic systems known for bioactivity. The furan and pyridine rings may confer binding affinity for biological targets, while the methoxyphenyl group could influence pharmacokinetic properties such as solubility and metabolic stability. This compound is of interest for applications in drug discovery, serving as a versatile intermediate or lead structure for the development of novel therapeutic agents. Its well-defined synthetic route allows for further structural modifications to optimize activity and selectivity.
N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide structure
2034268-24-9 structure
Product Name:N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide
CAS No:2034268-24-9
MF:C20H20N2O3
MW:336.384405136108
CID:5347720
Update Time:2025-05-20

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-((2-(furan-2-yl)pyridin-3-yl)methyl)-3-(4-methoxyphenyl)propanamide
    • N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-3-(4-methoxyphenyl)propanamide
    • N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide
    • Inchi: 1S/C20H20N2O3/c1-24-17-9-6-15(7-10-17)8-11-19(23)22-14-16-4-2-12-21-20(16)18-5-3-13-25-18/h2-7,9-10,12-13H,8,11,14H2,1H3,(H,22,23)
    • InChI Key: OQWFIDVJZQCQHP-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C(=CC=CN=1)CNC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 410
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.4

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Additional information on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide

Comprehensive Overview of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide (CAS No. 2034268-24-9)

The compound N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide, identified by its CAS No. 2034268-24-9, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate architecture, combining a furan ring, a pyridine moiety, and a 4-methoxyphenyl group. This combination of heterocycles and aromatic systems makes it a promising candidate for various pharmaceutical applications, particularly in the development of small-molecule therapeutics.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Researchers have turned their attention to molecules like N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide due to its potential to interact with biological targets such as kinases, G-protein-coupled receptors (GPCRs), and ion channels. Its furan-pyridine hybrid structure is particularly noteworthy, as these motifs are frequently found in FDA-approved drugs and clinical trial candidates.

The synthesis of CAS No. 2034268-24-9 involves multi-step organic reactions, often starting with the construction of the 2-(furan-2-yl)pyridine core, followed by functionalization with a propanamide linker and a 4-methoxyphenyl group. This process highlights the importance of modern synthetic methodologies, including cross-coupling reactions and catalysis, which are critical for achieving high yields and purity. The compound's physicochemical properties, such as solubility, stability, and logP, are also key considerations for its potential use in drug formulation.

One of the most searched questions in the context of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide is its potential biological activity. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant effects, although further in vitro and in vivo studies are needed to confirm these findings. The 4-methoxyphenyl group, in particular, is known to contribute to pharmacophore development, enhancing binding affinity to target proteins. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

Another hot topic in the scientific community is the role of heterocyclic compounds in precision medicine. The furan and pyridine rings in CAS No. 2034268-24-9 are prime examples of how small structural modifications can lead to significant changes in bioactivity. For instance, the furan ring is often associated with metabolic stability, while the pyridine nitrogen can participate in hydrogen bonding interactions, improving target engagement. These features make the compound a valuable subject for computational chemistry and molecular docking studies.

From an industrial perspective, the scalability of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide synthesis is a critical factor. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly asked to produce such compounds for high-throughput screening (HTS) and lead optimization. The demand for high-purity intermediates like this one underscores the importance of quality control and analytical validation in the pharmaceutical supply chain.

In conclusion, N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide (CAS No. 2034268-24-9) represents a fascinating area of research at the intersection of organic chemistry, pharmacology, and drug development. Its unique structure and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in the next generation of small-molecule drugs.

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